Cas no 91225-68-2 (2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 91225-68-2
• MF: C₉H₉ClN₂OS
• MW: 228.698559522629
• MDL: MFCD01850755
• CID: 996085
• PubChem ID: 821240
• Update Time: 2025-04-20

2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHYL)-6-ETHYLTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
• 2-(chloromethyl)-6-ethyl-3H-thieno[2,3-d]pyrimidin-4-one
• 2-Chloromethyl-6-ethyl-3H-thieno[2,3-d]pyrimidin-4-one
• 2-(chloromethyl)-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• UPCMLD0ENAT5666740:001
• EN300-236163
• AR-434/14027093
• F2117-0117
• AB00678073-01
• Z55164288
• AKOS000276230
• 91225-68-2
• 2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one

• MDL： MFCD01850755
• Inchi： 1S/C9H9ClN2OS/c1-2-5-3-6-8(13)11-7(4-10)12-9(6)14-5/h3H,2,4H2,1H3,(H,11,12,13)
• InChI Key： HQBIRTSAZOYXAK-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(N1)=O)C=C(CC)S2

Computed Properties

• Exact Mass: 228.01200
• Monoisotopic Mass: 228.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 73.99000
• LogP: 2.28580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines